3-(4-Chlorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Molecular Formula: C16H20BClN2O2
• Molecular Weight: 318.6 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C16H20BClN2O2/c1-15(2)16(3,4)22-17(21-15)13-10-20(5)19-14(13)11-6-8-12(18)9-7-11/h6-10H,1-5H3
• InChI Key: MDLMWSXTFCRVMH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2C3=CC=C(C=C3)Cl)C

Description

3-(4-Chlorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole: , is an organic compound.

• It exists as a colorless liquid at room temperature and has some intriguing properties.
• One notable application is its use as a surfactant and detergent due to its excellent surface tension properties, which enhance washing efficiency.
• Additionally, it serves as a catalyst, with the boron atom participating in various reactions, such as carbonylation and oxidation .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactive properties.

Medicine: Possible applications in drug discovery.

Industry: Limited industrial use but relevant in academic and research settings.

Mechanism of Action

• The exact mechanism remains an active area of study.
• It likely interacts with specific molecular targets or pathways, influencing biological processes.

Comparison with Similar Compounds

Uniqueness: Its combination of a chlorophenyl group and a boronate ester makes it distinctive.

Similar Compounds: Other boron-containing compounds, such as arylboronic acids and their derivatives.